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Compound of Interest

Compound Name: Terbium nitrate

CAS No.: 10043-27-3

Cat. No.: B167711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of terbium (III)

nitrate, focusing on its hexahydrate form. The document details the experimental protocols for

its synthesis and crystallization, presents key crystallographic data in a structured format, and

visualizes the procedural workflows for clarity.

Introduction
Terbium (III) nitrate (Tb(NO₃)₃) is an inorganic compound that serves as a crucial precursor in

the synthesis of various terbium-containing materials.[1] Its hydrated form, particularly the

hexahydrate, is the most commonly encountered and is notable for its use in the production of

green phosphors and as a dopant in various materials.[1] A thorough understanding of its

crystal structure is fundamental for controlling the properties of these end materials. This guide

focuses on the detailed crystal structure of terbium (III) nitrate hexahydrate,

[Tb(NO₃)₃(H₂O)₄]·2H₂O.[1]
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Synthesis of Terbium (III) Nitrate Hexahydrate
A common and effective method for the synthesis of terbium (III) nitrate hexahydrate involves

the reaction of terbium (III) oxide with nitric acid.

Materials:

Terbium (III) oxide (Tb₄O₇)

Concentrated nitric acid (HNO₃)

Hydrogen peroxide (H₂O₂) (optional, to facilitate dissolution of Tb₄O₇)

Deionized water

Sulfuric acid (H₂SO₄) (for drying)

Procedure:

Terbium (III,IV) oxide is dissolved in a mixture of aqueous nitric acid and a small amount of

hydrogen peroxide solution.[1]

Alternatively, terbium (III) oxide can be reacted directly with nitric acid.[1]

The resulting solution is carefully heated to evaporate excess water and concentrate the

solution, promoting crystallization upon cooling.

The formed crystals are then dried in a desiccator containing 45-55% sulfuric acid to yield

the stable hexahydrate.[1]
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Caption: Workflow for the synthesis of terbium (III) nitrate hexahydrate crystals.

Single-Crystal X-ray Diffraction Analysis
The determination of the crystal structure of terbium (III) nitrate hexahydrate is achieved

through single-crystal X-ray diffraction.

Procedure:

A suitable single crystal of terbium (III) nitrate hexahydrate is selected and mounted on a

goniometer head.
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The crystal is placed in a stream of cold nitrogen gas to maintain a stable temperature

(typically 295 K) during data collection.

The crystal is irradiated with a monochromatic X-ray beam.

The diffraction pattern is collected using a suitable detector as the crystal is rotated.

The collected data is processed to determine the unit cell parameters and the space group.

The crystal structure is solved using direct methods and refined by full-matrix least-squares

on F².

The positions of the hydrogen atoms are typically determined from difference Fourier maps

and refined isotropically.
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Caption: Workflow for single-crystal X-ray diffraction analysis.

Data Presentation
The crystal structure of terbium (III) nitrate hexahydrate, [Tb(NO₃)₃(H₂O)₄]·2H₂O, has been

determined to be in the triclinic crystal system with the space group P-1.[2]

Crystallographic Data
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Parameter Value

Formula [Tb(NO₃)₃(H₂O)₄]·2H₂O

Formula Weight 453.03 g/mol

Crystal System Triclinic

Space Group P-1

a 9.095(7) Å

b 11.600(6) Å

c 6.705(4) Å

α 91.14(4)°

β 110.79(5)°

γ 70.14(5)°

Volume 617.9(6) Å³

Z 2

Temperature 295 K

Data sourced from Moret et al. (1990).[2]

Coordination Environment
The terbium (III) ion is decacoordinated, bonded to four water molecules and three bidentate

nitrate ions.[2] The coordination polyhedron can be described as a distorted 4A,6B-extended

dodecahedron.[2] Notably, one of the nitrate ions is asymmetrically bonded to the terbium

center, with one Tb-O distance being significantly longer (0.22 Å) than the other.[2] The

remaining two water molecules are not coordinated to the metal ion but are present as lattice

water.[2]

Logical Relationship of Crystal Structure Components
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Caption: Relationship between the components of the terbium (III) nitrate hexahydrate crystal

structure.

Conclusion
This guide has provided a detailed overview of the crystal structure analysis of terbium (III)

nitrate hexahydrate. The experimental protocols for its synthesis and crystallographic analysis

have been outlined, and the key structural data has been presented in a clear and concise

format. The visualization of the workflows and structural relationships offers an accessible

means of understanding the processes and the resulting crystal lattice. This information is

critical for researchers and scientists working with terbium-based materials, as a fundamental

knowledge of the precursor's crystal structure is essential for the rational design and synthesis

of materials with desired properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/publication/388331083_Structural_studies_of_hydrated_rare_earth_nitrates_within_the_stereoatomic_model_of_crystal_structures
https://www.researchgate.net/publication/239248380_Tetra-aqua-trinitratoeuropiumIII_dihydrate
https://www.benchchem.com/product/b167711/docs#in-depth-technical-guide-on-the-crystal-structure-analysis-of-terbium-nitrate
https://www.benchchem.com/product/b167711/docs#in-depth-technical-guide-on-the-crystal-structure-analysis-of-terbium-nitrate
https://www.benchchem.com/product/b167711/docs#in-depth-technical-guide-on-the-crystal-structure-analysis-of-terbium-nitrate
https://www.benchchem.com/product/b167711/docs#in-depth-technical-guide-on-the-crystal-structure-analysis-of-terbium-nitrate
https://www.benchchem.com/product/b167711?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

